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Compound of Interest

Compound Name: 1-(3-Bromophenyl)ethane-1-thiol
CAS No.: 1152542-53-4
Cat. No.: B1521608
Get Quote
. J

1-(3-Bromophenyl)ethane-1-thiol: Technical
Monograph[1]
Executive Summary

1-(3-Bromophenyl)ethane-1-thiol (CAS: 1152542-53-4) is a bifunctional organosulfur building
block critical to fragment-based drug discovery (FBDD) and materials science.[1] Characterized
by a benzylic thiol moiety and a meta-substituted bromine, this scaffold offers orthogonal
reactivity: the thiol group serves as a "soft" nucleophile for bioconjugation or thioether
formation, while the aryl bromide acts as an electrophilic handle for palladium-catalyzed cross-
coupling reactions.[1] This guide details its identification, synthetic pathways, and applications
in high-throughput medicinal chemistry.[1]

Chemical Identity & Properties
Nomenclature & Identifiers
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Identifier Type Value

CAS Number 1152542-53-4

IUPAC Name 1-(3-Bromophenyl)ethane-1-thiol
1-(3-Bromophenyl)ethanethiol; 3-Bromo-

Synonyms

-methylbenzyl mercaptan

Molecular Formula

Molecular Weight 217.13 g/mol
SMILES CC(S)C1=CC(Br)=CC=C1
InChl Key IPIISTLVMBSZPO-UHFFFAQYSA-N

Physical & Chemical Properties

Note: Experimental data for this specific CAS is limited; values below represent calculated

consensus or properties of close analogs.

Property Value / Description

Appearance Colorless to pale yellow liquid

Odor Characteristic, pungent thiol (stench)

Boiling Point ~245°C (Predicted at 760 mmHg)

Density ~1.38 g/cm3 (Predicted)
Contains one stereocenter at the benzylic

Chirality position.[1][2][3] CAS 1152542-53-4 typically
refers to the racemate.[1]

- Soluble in DCM, THF, Ethyl Acetate; insoluble in
Solubility

water.

Synthetic Methodology
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The synthesis of 1-(3-bromophenyl)ethane-1-thiol generally proceeds via the modification of
the corresponding ketone or alcohol.[1] The most robust laboratory scale route involves the
reduction of 3'-bromoacetophenone followed by thiolation.[1]

Core Synthetic Pathway (DOT Visualization)

This pathway ensures the preservation of the aromatic bromine while installing the thiol group.

[1]
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Figure 1: Synthetic routes from commercially available 3'-bromoacetophenone.[1] The
Mitsunobu pathway (solid lines) offers higher regiocontrol compared to direct thiolation.[1]

Detailed Protocol: Mitsunobu Inversion Route

This method is preferred for generating chiral variants if starting from an enantiopure alcohol.[1]
e Reduction: Dissolve 3'-bromoacetophenone (1.0 eq) in MeOH at 0°C. Add

(1.1 eq) portion-wise. Stir for 2 hours. Quench with 1N HCI and extract with EtOAc to yield 1-
(3-bromophenyl)ethanol.[1]

e Thioacetylation: To a solution of the alcohol (1.0 eq) and triphenylphosphine (

, 1.2 eq) in dry THF at 0°C, add diisopropyl azodicarboxylate (DIAD, 1.2 eq) dropwise. Stir
for 10 min, then add thioacetic acid (1.2 eq). The reaction undergoes

inversion.[1]

o Hydrolysis: Treat the isolated thioester with

in degassed MeOH under an inert atmosphere (
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or Ar) to prevent disulfide formation. Acidify carefully and extract to obtain the free thiol.[1]

Applications in Drug Discovery & Materials[1]
Orthogonal Reactivity

The molecule's value lies in its ability to undergo two distinct types of coupling reactions without
interference.[1]

e Handle A (Thiol): Reacts with maleimides,

-halo carbonyls, or electron-deficient alkenes (Michael addition).[1] Used for attaching the
scaffold to proteins or polymers.[1]

o Handle B (Aryl Bromide): Undergoes Suzuki-Miyaura, Buchwald-Hartwig, or Sonogashira
couplings to build complex biaryl or heterocyclic cores.[1]

Fragment-Based Drug Discovery (FBDD)

In FBDD, this molecule serves as a "linker fragment.”[1] The benzylic methyl group introduces
a small degree of steric bulk and chirality, which can probe hydrophobic pockets in enzyme
active sites (e.g., kinases or proteases) better than a flat benzyl thiol.[1]

Functional Workflow Diagram[1]
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Figure 2: Divergent synthesis capabilities of the scaffold.[1]
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Safety & Handling Protocols

Hazard Classification:
o Acute Toxicity: Harmful if swallowed or inhaled.[1]
o Skin/Eye: Causes skin irritation and serious eye irritation.[1][4]

o Special Note:Stench. Thiols possess low odor thresholds.[1] All manipulations must be
performed in a well-ventilated fume hood.

Storage:
o Store at 2-8°C under an inert atmosphere (Argon/Nitrogen).

e Thiols are prone to oxidation to disulfides upon air exposure.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1521608?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

